Cas no 873544-82-2 (5-Pyrimidinecarboxaldehyde, 2-amino-4-chloro-6-methoxy-)

• Product Name: 5-Pyrimidinecarboxaldehyde, 2-amino-4-chloro-6-methoxy-
• CAS No: 873544-82-2
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 1880112
• PubChem ID: 11644056
• Update Time: 2025-04-21

5-Pyrimidinecarboxaldehyde, 2-amino-4-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxaldehyde, 2-amino-4-chloro-6-methoxy-
• 2-Amino-4-chloro-6-methoxy-5-pyrimidinecarboxaldehyde
• 873544-82-2
• DTXSID301216053

• Inchi： 1S/C6H6ClN3O2/c1-12-5-3(2-11)4(7)9-6(8)10-5/h2H,1H3,(H2,8,9,10)
• InChI Key： IUZDOXGJMNBTQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=NC(N)=N1)OC

Computed Properties

• Exact Mass: 187.0148541Da
• Monoisotopic Mass: 187.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1Ų